80194-69-0(5-(Trifluoromethyl)pyridine-2-carboxylic acid),T2975

5-(Trifluoromethyl)pyridine-2-carboxylic acid Properties

Names and Identifiers

- 5-(Trifluoromethyl)pyridine-2-carboxylic acid
- 5-(Trifluoromethyl)picolinic acid
- 5-(Trifluoromethyl)-2-pyridinecarboxylic Acid
- 5-(Trifluoromethyl)p
- 5-TRIFLUOROMETHYL-2-PYRIDINECARBOXYLIC ACID
- 5-Trifluoromethyl-pyridine-2-carboxylic acid
- 5-(Trifluoromethyl)picolinic Acid
- 5-(trifluoromethyl)pyridine-2-carboxylic acid
- AR2108
- AM20061518
- FT-0650009
- 5-(Trifluoromethyl)pyridine-2-carboxylic acid, 95%
- Z235344883
- 5-trifluoromethylpyridine-2-carboxylic acid
- DTXSID40448028
- 5-(trifluoromethyl)-pyridine-2-carboxylic acid
- AKOS005072643
- AB17699
- AC-24947
- J-516457
- NCGC00331098-01
- BCP20008
- CS-W008670
- T2975
- 2-PYRIDINECARBOXYLIC ACID, 5-(TRIFLUOROMETHYL)-
- SY015455
- FC-0609
- 5-(trifluoromethyl)picolinic acid;5-(Trifluoromethyl)pyridine-2-carboxylic acid
- 80194-69-0
- AB01325306-02
- EN300-27612
- A9947
- SCHEMBL211804
- MFCD04113632
- 5-(Trifluoromethyl)-2-pyridinecarboxylic acid (ACI)
- 5-Trifluoromethylpicolinic acid
- DTXCID10398849
- STL554335
- 5-Trifluoromethylpicolinic Acid; 5-(Trifluoromethyl)-2-pyridinecarboxylic Acid
- BBL100541
- DB-011829
- +Expand
- MDL： MFCD04113632
- InChIKey： NJHGVAYLDHROPT-UHFFFAOYSA-N
- Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13)
- SMILES： O=C(C1C=CC(C(F)(F)F)=CN=1)O

Computed Properties

Exact Mass: 191.01900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 191.01941286g/mol
Heavy Atom Count: 13
Complexity: 204
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 50.2Å²

Experimental Properties

LogP: 1.79860
PSA: 50.19000
Refractive Index: 1.475
Water Partition Coefficient: Slightly soluble in water.
Boiling Point: 273.738°C at 760 mmHg
Melting Point: 133-137 °C
Flash Point: 119.353°C
Color/Form: Yellow to Brown Solid
Density: 1.485

5-(Trifluoromethyl)pyridine-2-carboxylic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26
Safety Instruction： S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

5-(Trifluoromethyl)pyridine-2-carboxylic acid Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(Trifluoromethyl)pyridine-2-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008NRY-250mg	5-(Trifluoromethyl)pyridine-2-carboxylic acid	80194-69-0	97%	250mg	$4.00	2024-04-21
A2B Chem LLC	AE03262-250mg	5-(Trifluoromethyl)picolinic acid	80194-69-0	97%	250mg	$4.00	2024-04-19
abcr	AB233119-1 g	5-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%; .	80194-69-0	97%	1 g	€68.30	2023-07-20
Apollo Scientific	PC9132-1g	5-(Trifluoromethyl)pyridine-2-carboxylic acid	80194-69-0	97%	1g	£10.00	2024-05-24
AstaTech	AR2108-5/G	5-TRIFLUOROMETHYL-PYRIDINE-2-CARBOXYLIC ACID	80194-69-0	95%	5g	$35	2023-09-16
Enamine	EN300-27612-0.05g	5-(trifluoromethyl)pyridine-2-carboxylic acid	80194-69-0	95%	0.05g	$19.0	2023-09-10
eNovation Chemicals LLC	D554068-500mg	5-(TrifluoroMethyl)pyridine-2-carboxylic acid	80194-69-0	97%	500mg	$398	2022-06-08
Key Organics Ltd	FC-0609-1MG	5-(trifluoromethyl)-2-pyridinecarboxylic acid	80194-69-0	>95%	1mg	£37.00	2023-09-08
Matrix Scientific	023761-1g	5-(Trifluoromethyl)-2-pyridinecarboxylic acid, 95%	80194-69-0	95%	1g	$10.00	2023-09-09
TRC	T791430-10g	5-(Trifluoromethyl)picolinic Acid	80194-69-0		10g	$ 94.00	2023-09-05

5-(Trifluoromethyl)pyridine-2-carboxylic acid Synthesis

Synthetic Circuit 1

50488-42-1

124-38-9

80194-69-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Tetrahydrofuran ; 2 h, -75 °C
1.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
1.3 Reagents: Hydrogen ion ; pH 2

Reference

Recommendable routes to trifluoromethyl-substituted pyridine- and quinolinecarboxylic acids

Cottet, Fabrice; et al, European Journal of Organic Chemistry, 2003, (8), 1559-1568

Synthetic Circuit 2

52334-81-3

80194-69-0

Reaction Conditions

1.1 Reagents: Bromotrimethylsilane Solvents: Propionitrile ; 20 h, reflux
2.1 Reagents: Butyllithium Solvents: Toluene , Tetrahydrofuran ; 2 h, -75 °C
2.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
2.3 Reagents: Hydrogen ion ; pH 2

Reference

Recommendable routes to trifluoromethyl-substituted pyridine- and quinolinecarboxylic acids

Cottet, Fabrice; et al, European Journal of Organic Chemistry, 2003, (8), 1559-1568

Synthetic Circuit 3

55304-75-1

13939-06-5

80194-69-0

3796-23-4

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

5-(Trifluoromethyl)pyridine-2-carboxylic acid Raw materials

5-(Trifluoromethyl)pyridine-2-carboxylic acid Preparation Products

5-(Trifluoromethyl)pyridine-2-carboxylic acid Suppliers

J&K Scientific

Audited Supplier

(CAS:80194-69-0)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:80194-69-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:80194-69-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Cas no 80194-69-0 (5-(Trifluoromethyl)pyridine-2-carboxylic acid)

5-(Trifluoromethyl)pyridine-2-carboxylic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-(Trifluoromethyl)pyridine-2-carboxylic acid Security Information

5-(Trifluoromethyl)pyridine-2-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-(Trifluoromethyl)pyridine-2-carboxylic acid Price

5-(Trifluoromethyl)pyridine-2-carboxylic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

5-(Trifluoromethyl)pyridine-2-carboxylic acid Raw materials

5-(Trifluoromethyl)pyridine-2-carboxylic acid Preparation Products

5-(Trifluoromethyl)pyridine-2-carboxylic acid Suppliers

5-(Trifluoromethyl)pyridine-2-carboxylic acid Related Literature

Related Categories

80194-69-0 (5-(Trifluoromethyl)pyridine-2-carboxylic acid) Related Products